4-{(2E)-2-[2-(naphthalen-1-ylmethoxy)benzylidene]hydrazinyl}-2,6-di(piperidin-1-yl)pyrimidine

• Molecular Formula: C32H36N6O
• Molecular Weight: 520.7 g/mol
• IUPAC Name: N-[(E)-[2-(naphthalen-1-ylmethoxy)phenyl]methylideneamino]-2,6-di(piperidin-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C32H36N6O/c1-7-18-37(19-8-1)31-22-30(34-32(35-31)38-20-9-2-10-21-38)36-33-23-26-13-4-6-17-29(26)39-24-27-15-11-14-25-12-3-5-16-28(25)27/h3-6,11-17,22-23H,1-2,7-10,18-21,24H2,(H,34,35,36)/b33-23+
• InChI Key: QORXDCYKURQEFW-GZZLJNBRSA-N
• Isomeric SMILES: C1CCN(CC1)C2=NC(=NC(=C2)N/N=C/C3=CC=CC=C3OCC4=CC=CC5=CC=CC=C54)N6CCCCC6
• SMILES: C1CCN(CC1)C2=CC(=NC(=N2)N3CCCCC3)NN=CC4=CC=CC=C4OCC5=CC=CC6=CC=CC=C65
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=C2)NN=CC3=CC=CC=C3OCC4=CC=CC5=CC=CC=C54)N6CCCCC6

Description

4-{(2E)-2-[2-(naphthalen-1-ylmethoxy)benzylidene]hydrazinyl}-2,6-di(piperidin-1-yl)pyrimidine is a chemical compound that has gained attention in scientific research for its potential as a therapeutic agent. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 4-{(2E)-2-[2-(naphthalen-1-ylmethoxy)benzylidene]hydrazinyl}-2,6-di(piperidin-1-yl)pyrimidine involves the inhibition of various enzymes and proteins that play a role in the growth and proliferation of cancer cells and viruses. This compound has been found to inhibit the activity of tyrosine kinases, which are involved in the growth and proliferation of cancer cells. It has also been found to inhibit the activity of reverse transcriptase, which is involved in the replication of viruses such as HIV.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth and the replication of viruses. It has also been found to have antioxidant and anti-inflammatory properties. In addition, this compound has been found to have an effect on the central nervous system, with potential implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{(2E)-2-[2-(naphthalen-1-ylmethoxy)benzylidene]hydrazinyl}-2,6-di(piperidin-1-yl)pyrimidine in lab experiments include its potency and specificity in inhibiting the activity of enzymes and proteins involved in cancer cell growth and virus replication. However, limitations include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

For research on this compound include further studies on its potential as a therapeutic agent for cancer and viral infections. Additionally, research on its potential for treating neurological disorders such as Alzheimer's disease and Parkinson's disease is warranted. Further studies on the safety and efficacy of this compound in humans are also needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{(2E)-2-[2-(naphthalen-1-ylmethoxy)benzylidene]hydrazinyl}-2,6-di(piperidin-1-yl)pyrimidine has been achieved using different methods. One of the methods involves the reaction of 4,6-dichloro-2-piperidin-1-ylpyrimidine with 2-(naphthalen-1-ylmethoxy)benzaldehyde in the presence of hydrazine hydrate. Another method involves the reaction of 4,6-dichloro-2-piperidin-1-ylpyrimidine with 2-(naphthalen-1-ylmethoxy)benzohydrazide in the presence of triethylamine. Both methods yield the desired compound with good yields.

Scientific Research Applications

This compound has been studied for its potential as a therapeutic agent in various scientific research studies. It has been found to have anticancer, antitumor, and antiviral activities. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.